Cas no 898453-51-5 (2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide
• CAS No: 898453-51-5
• MF: C₂₃H₁₈ClN₃O₂
• MW: 403.860924243927
• CID: 5483261
• PubChem ID: 18576451
• Update Time: 2025-05-21

2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 898453-51-5
• F2633-0391
• STL452244
• 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide
• AKOS016392862
• 2-amino-N-(3-chloro-4-methylphenyl)-3-(phenylcarbonyl)indolizine-1-carboxamide

• Inchi： 1S/C23H18ClN3O2/c1-14-10-11-16(13-17(14)24)26-23(29)19-18-9-5-6-12-27(18)21(20(19)25)22(28)15-7-3-2-4-8-15/h2-13H,25H2,1H3,(H,26,29)
• InChI Key： LZDGKICZKDSIKW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(C1C(=C(C(C2C=CC=CC=2)=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 403.1087545g/mol
• Monoisotopic Mass: 403.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide

Introduction to 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide (CAS No. 898453-51-5)

2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898453-51-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule is characterized by a fused indolizine ring system, which is further functionalized with various substituents that contribute to its unique chemical and pharmacological properties.

The< strong>N-(3-chloro-4-methylphenyl) moiety in the molecular structure is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating groups that can influence the compound's reactivity and binding affinity to biological targets. This particular arrangement of substituents has been shown to enhance the molecule's ability to interact with enzymes and receptors, which is crucial for its potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify key interactions between 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide and target proteins, providing valuable insights into its mechanism of action. These studies have highlighted the compound's potential as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer and inflammation.

In vitro studies have demonstrated that this compound exhibits notable inhibitory activity against several kinases, including Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathways, which are known to play a critical role in immune responses and cell signaling. The presence of the< strong>benzoyl group in the molecule appears to enhance its binding affinity, contributing to its efficacy as a kinase inhibitor. Additionally, the< strong>indolizine core has been shown to possess anti-inflammatory properties, further supporting its potential as a therapeutic agent.

The< strong>3-chloro-4-methylphenyl substituent adds another layer of complexity to the compound's pharmacological profile. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to modulate electronic properties and improve metabolic stability. In the case of 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide, this group likely contributes to its selectivity towards specific biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinase inhibitors are a cornerstone of modern cancer therapy, and compounds like 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide hold promise for developing novel treatments against resistant forms of cancer. Preclinical studies have indicated that this molecule can disrupt signaling pathways that are aberrantly activated in tumor cells, leading to growth inhibition and apoptosis.

The synthesis of this compound presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce high-purity samples suitable for biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indolizine core, while protecting group strategies have been utilized to ensure regioselective functionalization.

Evaluation of the pharmacokinetic properties of 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide has revealed promising characteristics for drug development. Initial studies suggest that the compound exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic administration. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, further supporting its safety profile.

The development of this compound aligns with broader trends in medicinal chemistry aimed at creating more targeted and effective therapies. By integrating structural features known to enhance binding affinity with functional groups that modulate biological activity, researchers are paving the way for next-generation drugs that address unmet medical needs.

The future directions for research on 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide include exploring its potential in combination therapies and investigating its long-term effects. Combination regimens involving kinase inhibitors have shown increased efficacy in clinical trials, suggesting that this compound could be a valuable component of multi-targeted treatment strategies.

In conclusion, 2-amino-3-benzoyl-N-(3-chloro-4-methylphenyl)indolizine-1-carboxamide (CAS No. 898453-51-5) represents a significant advancement in pharmaceutical research. Its unique structure, combined with promising preclinical data, positions it as a candidate for further development into novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.